Cas no 137809-98-4 (Purpurenol)

• Product Name: Purpurenol
• CAS No: 137809-98-4
• MF: C₁₆H₁₈O₇
• MW: 322.309925556183
• CID: 2015609
• PubChem ID: 15689635
• Update Time: 2025-04-21

Purpurenol Chemical and Physical Properties

Names and Identifiers

• Purpurenol
• 137809-98-4
• DTXSID301116178
• (+)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-5,6-dimethoxy-9H-pyrano[2,3-f]-1,4-benzodioxin-9-one
• (+)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-5,6-dimethoxy-9H-pyrano(2,3-f)-1,4-benzodioxin-9-one

• Inchi： 1S/C16H18O7/c1-16(2,18)9-7-21-14-13(20-4)11(19-3)8-5-6-10(17)23-12(8)15(14)22-9/h5-6,9,18H,7H2,1-4H3
• InChI Key： CWLINRWSQJGKGK-UHFFFAOYSA-N
• SMILES： O1C2C3=C(C=CC(=O)O3)C(=C(C=2OCC1C(C)(C)O)OC)OC

Computed Properties

• Exact Mass: 322.10525291g/mol
• Monoisotopic Mass: 322.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives p-Dioxolo[2,3-h]coumarins